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Introduction
Rotenone is a potent and specific inhibitor of Complex I (NADH:ubiquinone oxidoreductase) of

the mitochondrial electron transport chain (ETC)[1][2][3]. This inhibition disrupts the flow of

electrons, leading to a cascade of events characteristic of mitochondrial dysfunction, including

decreased oxygen consumption, reduced ATP synthesis, increased production of reactive

oxygen species (ROS), and dissipation of the mitochondrial membrane potential[1][2][4]. Due

to its well-characterized mechanism, Rotenone is widely used as a tool to induce mitochondrial

dysfunction in cellular and animal models, providing valuable insights into the pathophysiology

of diseases associated with mitochondrial impairment, such as Parkinson's disease[5].

These application notes provide detailed protocols for key experiments to assess Rotenone-

induced mitochondrial dysfunction and present quantitative data in a structured format for easy

interpretation.

Mechanism of Action of Rotenone
Rotenone exerts its inhibitory effect by binding to the quinone-binding site of Complex I,

thereby blocking the transfer of electrons from NADH to coenzyme Q (ubiquinone). This abrupt

halt in the ETC leads to several measurable downstream effects that are indicative of

mitochondrial dysfunction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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